Cas no 97401-33-7 (3-(butoxymethyl)-3-(chloromethyl)oxetane)

• Product Name: 3-(butoxymethyl)-3-(chloromethyl)oxetane
• CAS No: 97401-33-7
• MF: C₉H₁₇ClO₂
• MW: 192.683082342148
• CID: 1988884
• PubChem ID: 5744356
• Update Time: 2025-04-21

3-(butoxymethyl)-3-(chloromethyl)oxetane Chemical and Physical Properties

Names and Identifiers

• 3-(butoxymethyl)-3-(chloromethyl)oxetane
• DTXSID30242931
• DTXCID60165422
• 97401-33-7
• Oxetane, 3-(butoxymethyl)-3-(chloromethyl)-

• Inchi： 1S/C9H17ClO2/c1-2-3-4-11-6-9(5-10)7-12-8-9/h2-8H2,1H3
• InChI Key： IZKVMPOGWULDCF-UHFFFAOYSA-N
• SMILES： ClCC1(COCCCC)COC1

Computed Properties

• Exact Mass: 192.0917075Da
• Monoisotopic Mass: 192.0917075Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 18.5Ų